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Compound of Interest

Compound Name: MLN120B

Cat. No.: B7980660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of a stock

solution of MLN120B using dimethyl sulfoxide (DMSO) as the solvent. MLN120B is a potent

and selective inhibitor of IκB kinase β (IKKβ), a key enzyme in the NF-κB signaling pathway.

Accurate preparation of the stock solution is critical for obtaining reliable and reproducible

results in downstream applications such as cell-based assays and in vivo studies.

MLN120B Chemical and Physical Properties
A summary of the key quantitative data for MLN120B is presented in the table below. This

information is essential for accurate calculations and solution preparation.
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Property Value Reference

Molecular Formula C₁₉H₁₅ClN₄O₂ [1][2]

Molecular Weight 366.80 g/mol [1][2][3][4]

CAS Number 783348-36-7 [4][5]

Appearance Solid [1]

Purity >99% [1][3]

Solubility in DMSO
≥13.2 mg/mL; 73 mg/mL

(199.01 mM)
[1][3]

Solubility in Ethanol 5 mg/mL (13.63 mM) [4]

Solubility in Water Insoluble [3][4]

IC₅₀ for IKKβ 45 nM - 60 nM [3][4][5]

Mechanism of Action: Inhibition of the NF-κB
Signaling Pathway
MLN120B is an ATP-competitive inhibitor of IKKβ, which plays a crucial role in the activation of

the nuclear factor-kappa B (NF-κB) signaling pathway.[3][5] By inhibiting IKKβ, MLN120B
prevents the phosphorylation and subsequent degradation of IκBα, the inhibitory protein bound

to NF-κB. This action keeps NF-κB sequestered in the cytoplasm, preventing its translocation

to the nucleus and the transcription of pro-inflammatory and pro-survival genes.[6][7]
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Figure 1: MLN120B inhibits the NF-κB signaling pathway.
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Experimental Protocol: Preparation of a 10 mM
MLN120B Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of MLN120B in DMSO. It is

crucial to use high-purity, anhydrous DMSO to ensure the stability and solubility of the

compound.[3][5]

Materials:

MLN120B powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Workflow for Preparing MLN120B Stock Solution:
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Figure 2: Experimental workflow for stock solution preparation.

Procedure:
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Safety Precautions: Perform all steps in a well-ventilated area, preferably a chemical fume

hood. Wear appropriate PPE.

Weighing the Compound:

Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

Carefully weigh a precise amount of MLN120B powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 3.668 mg of MLN120B.

Calculating the Volume of DMSO:

Use the following formula to calculate the required volume of DMSO: Volume (L) = Mass

(g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For 3.668 mg of MLN120B to make a 10 mM solution: Volume (L) = 0.003668 g / (366.8

g/mol * 0.01 mol/L) = 0.001 L = 1 mL

Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the tube containing the MLN120B
powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure

there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[3]

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to one year).[3]

Application in Cell Culture
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When using the MLN120B stock solution for cell culture experiments, it is important to dilute it

to the desired final concentration in the culture medium immediately before use. The final

concentration of DMSO in the culture medium should be kept low, typically below 0.1%, to

avoid solvent-induced cytotoxicity.[8]

Example Dilution:

To prepare a 10 µM working solution from a 10 mM stock solution:

Perform a 1:1000 dilution.

For 1 mL of final working solution, add 1 µL of the 10 mM MLN120B stock solution to 999 µL

of cell culture medium.

Typical concentrations of MLN120B used in cell-based assays range from 1 µM to 100 µM.[4]

However, the optimal concentration will depend on the specific cell line and experimental

conditions and should be determined empirically through a dose-response experiment.

Disclaimer: MLN120B is for research use only and is not for human or veterinary use.[1]

Always refer to the manufacturer's safety data sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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